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Compound of Interest

Compound Name:
2-Bromo-2',4'-

difluoroacetophenone

Cat. No.: B029710 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-2',4'-difluoroacetophenone
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromo-2',4'-
difluoroacetophenone. Adherence to these procedures is vital for ensuring laboratory safety

and minimizing risk.

Chemical Identifier:

Name: 2-Bromo-2',4'-difluoroacetophenone

CAS Number: 102429-07-2

Hazard Identification and Classification
2-Bromo-2',4'-difluoroacetophenone is a hazardous substance that requires careful

handling.[1][2] It is classified as a flammable solid, is harmful if swallowed, and can cause

severe skin burns and eye damage.[1][2]

GHS Hazard Statements:

H228: Flammable solid[1]
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H302: Harmful if swallowed[1]

H314: Causes severe skin burns and eye damage[1]

Signal Word: Danger[1]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling 2-Bromo-2',4'-
difluoroacetophenone to prevent exposure.[3][4]

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards.[1] A

face shield should be worn in

situations with a high risk of

splashing.

Protects against chemical

splashes and airborne

particles that can cause severe

eye damage.[5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[4][6]

Fire/flame resistant and

impervious clothing, such as a

lab coat and apron.[1] Closed-

toe shoes are required.[6]

Prevents skin contact which

can lead to severe burns.[1]

Thicker gloves generally offer

better protection.[5]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.

[2][7] If exposure limits are

exceeded or irritation is

experienced, a full-face

respirator with an appropriate

cartridge is necessary.[1]

Minimizes the inhalation of

harmful dust and vapors.[7]

Operational Plan: Step-by-Step Handling Procedure
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All operations should be conducted in a well-ventilated laboratory, preferably within a chemical

fume hood.[2][7]

Preparation:

Ensure the work area is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Locate the nearest emergency shower and eyewash station.

Have appropriate spill containment materials readily accessible.

Handling the Chemical:

Ground and bond the container and receiving equipment to prevent static discharge.[1][2]

Use explosion-proof electrical and ventilating equipment.[1][2]

Avoid creating dust.[2]

Weigh and transfer the chemical within the fume hood.

Keep the container tightly closed when not in use.[2]

Post-Handling:

Thoroughly wash hands and any exposed skin after handling.[1][2]

Decontaminate all equipment and the work surface.

Remove and properly store or dispose of PPE.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.
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Emergency Situation First-Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.[2]

Seek immediate medical attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

[2] Wash the affected area with plenty of water

for at least 15 minutes.[2] Seek immediate

medical attention.[2]

Inhalation

Move the individual to fresh air and keep them

in a position comfortable for breathing.[1] If not

breathing, give artificial respiration.[8] Seek

immediate medical attention.[1]

Ingestion

Rinse the mouth with water.[1] Do NOT induce

vomiting.[1][2] Seek immediate medical

attention.[1]

Spill

Evacuate the area.[2] Remove all sources of

ignition.[2] Wearing appropriate PPE, sweep up

the spilled solid and place it in a suitable

container for disposal.[2] Avoid generating dust.

[2]

Storage and Disposal Plan
Storage:

Store in a locked, dry, cool, and well-ventilated area.[1][2]

Keep the container tightly closed.[2]

Store away from heat, sparks, open flames, and other ignition sources.[1]

Incompatible with strong oxidizing agents, strong acids, and strong bases.[2]

Disposal:
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Dispose of the chemical and its container at an approved waste disposal facility.[1][2]

Do not dispose of it in the environment.[8]

All disposal practices must comply with local, state, and federal regulations.

Quantitative Data
Property Value

Molecular Formula C8H6BrF2O

CAS Number 102429-07-2

Melting Point 46 - 49 °C

Boiling Point 150 °C @ 12 mmHg

Flash Point > 110 °C

Experimental Protocol: Safe Weighing and Dilution
This protocol outlines the steps for safely weighing and preparing a solution of 2-Bromo-2',4'-
difluoroacetophenone.

Preparation:

Don the required PPE as detailed in the table above.

Prepare the workspace within a chemical fume hood.

Place a calibrated analytical balance inside the fume hood.

Select an appropriate solvent and a clean, dry flask with a stopper.

Weighing:

Tare the balance with a clean weigh boat.

Carefully transfer the desired amount of 2-Bromo-2',4'-difluoroacetophenone to the

weigh boat using a clean spatula.
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Record the exact weight.

Dilution:

Carefully transfer the weighed solid into the flask.

Using a funnel, add the desired volume of solvent to the flask.

Stopper the flask and gently swirl to dissolve the solid.

Label the flask with the chemical name, concentration, date, and your initials.

Cleanup:

Wipe down the spatula and weigh boat with a solvent-dampened cloth for disposal.

Clean the balance and the surrounding area within the fume hood.

Dispose of all waste materials according to the disposal plan.

Workflow Diagram
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Safe Handling and Disposal of 2-Bromo-2',4'-difluoroacetophenone

Preparation

Handling

Post-Handling

Disposal

Don Appropriate PPE

Prepare Workspace in Fume Hood

Verify Emergency Equipment Access

Weigh Chemical

Transfer and Mix

Decontaminate Workspace and Equipment

If no incident

Spill or Exposure Event

Remove and Store/Dispose PPE

Collect Chemical and Contaminated Waste

Dispose via Approved Waste Facility

End

Start

Follow Emergency Procedures

After resolution

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Bromo-2',4'-difluoroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b029710?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/2-bromo-2-4-difluoroacetophenone-pd180727119656.html
https://www.fishersci.com/store/msds?partNumber=AC442280050&productDescription=2-BROMO-2+APOS4+APOSDIFLUO&vendorId=VN00032119&countryCode=US&language=en
https://chemm.hhs.gov/ppe.htm
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.nbinno.com/article/pharmaceutical-intermediates/safety-first-handling-storage-guidelines-2-bromo-4-fluoroacetophenone-bg
https://www.fishersci.com/store/msds?partNumber=AC306290250&countryCode=US&language=en
https://www.benchchem.com/product/b029710#personal-protective-equipment-for-handling-2-bromo-2-4-difluoroacetophenone
https://www.benchchem.com/product/b029710#personal-protective-equipment-for-handling-2-bromo-2-4-difluoroacetophenone
https://www.benchchem.com/product/b029710#personal-protective-equipment-for-handling-2-bromo-2-4-difluoroacetophenone
https://www.benchchem.com/product/b029710#personal-protective-equipment-for-handling-2-bromo-2-4-difluoroacetophenone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b029710?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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